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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679908 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory professionals working with DL-Norepinephrine tartrate. It outlines

the necessary personal protective equipment (PPE), step-by-step operational procedures, and

disposal plans to ensure the safe handling of this potent pharmaceutical compound.

DL-Norepinephrine tartrate is a powerful sympathomimetic amine that requires careful

handling to prevent occupational exposure.[1][2] Adherence to these guidelines is critical for

the safety of all laboratory personnel. Engineering controls, such as fume hoods or isolators,

should be the primary method of exposure control, with personal protective equipment serving

as a crucial secondary barrier.[1]

Personal Protective Equipment (PPE)
A site-specific risk assessment is recommended to determine the precise PPE requirements for

the planned procedures.[3] However, the following table summarizes the minimum

recommended PPE for handling DL-Norepinephrine tartrate.
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PPE Category Item
Specifications and Best
Practices

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must meet EN166, ANSI

Z87.1, or equivalent

international standards.[4] A

face shield may be necessary

for splash hazards.

Hand Protection Chemical-Resistant Gloves

Wear protective gloves made

from PVC, neoprene, nitrile, or

vinyl.[3] Inspect gloves for

integrity before each use. For

prolonged contact, consider

double-gloving.

Body Protection
Laboratory Coat or Impervious

Disposable Clothing

A lab coat is the minimum

requirement. For larger

quantities or tasks with a

higher risk of splashes,

impervious disposable clothing

that meets EN13982, ANSI

103, or equivalent is

recommended.[4]

Respiratory Protection NIOSH-Approved Respirator

Generally not required when

handling small quantities in a

well-ventilated area or a fume

hood.[5] If airborne dust or

aerosols are likely to be

generated and engineering

controls are insufficient, a

NIOSH-approved particulate

respirator (e.g., N95) or a

powered air-purifying respirator

(PAPR) should be used.[2][4]
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This section details the procedures for safely handling DL-Norepinephrine tartrate from

preparation to post-handling cleanup.

1. Pre-Operational Checks:

Training: Verify that all personnel involved have been trained on the hazards of DL-
Norepinephrine tartrate and the specific procedures outlined in this guide.[1][6]

Safety Data Sheet (SDS) Review: Ensure all personnel have read and understood the SDS

for DL-Norepinephrine tartrate.[1]

Engineering Controls: Confirm that the designated fume hood or other containment device is

functioning correctly.

PPE Availability: Check that all necessary PPE is available, in good condition, and fits the

user properly.

Emergency Preparedness: Locate the nearest eyewash station and safety shower. Ensure a

spill kit appropriate for chemical spills is readily accessible.

2. Handling Procedure:

Work Area Preparation: Designate a specific area for handling DL-Norepinephrine tartrate.

Cover the work surface with absorbent, disposable bench paper.

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Weighing and Aliquoting:

Perform all manipulations that may generate dust or aerosols, such as weighing and

preparing solutions, within a certified chemical fume hood or an appropriate containment

enclosure (e.g., a glove box).[2]

Use a dedicated set of utensils (spatulas, weigh boats, etc.).

Handle the compound gently to avoid creating dust.
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When dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Keep containers closed when not in use.

3. Post-Handling Procedure:

Decontamination:

Wipe down the work surface and any equipment used with an appropriate cleaning agent.

Dispose of all contaminated disposable materials, including bench paper and weigh boats,

as hazardous waste.

PPE Removal:

Remove PPE in the correct order to avoid cross-contamination: gloves, goggles/face

shield, lab coat.

Dispose of single-use PPE as hazardous waste. Reusable PPE should be

decontaminated according to established laboratory procedures.

Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE.[5][7]

Disposal Plan
Proper disposal of DL-Norepinephrine tartrate and associated waste is crucial to prevent

environmental contamination and accidental exposure.

Chemical Waste:

Dispose of unused DL-Norepinephrine tartrate and solutions containing the compound

as hazardous chemical waste in accordance with local, state, and federal regulations.[5]

Collect waste in a clearly labeled, sealed, and appropriate waste container.

Contaminated Materials:

All disposable items that have come into contact with DL-Norepinephrine tartrate,

including gloves, bench paper, and pipette tips, must be disposed of as hazardous waste.
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[5]

Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as hazardous chemical waste.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of the operational and disposal procedures for

DL-Norepinephrine tartrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.pharmacopoeia.tso.co.uk/content/file/products/healthandsafety/CAT-512_GB.pdf
https://www.benchchem.com/product/b1679908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Operational Phase

Handling Phase

Post-Handling Phase

Disposal

Training and SDS Review

Verify Engineering Controls

Inspect and Don PPE

Prepare Work Area

Weigh and Aliquot in Containment

Prepare Solution

Conduct Experiment

Decontaminate Work Area and Equipment

Collect Chemical WasteRemove and Dispose of PPE Collect Contaminated Materials

Personal Hygiene (Hand Washing)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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